Azaheterocyclic diphenylmethanol chiral solvating agents for the NMR chiral discrimination of alpha-substituted carboxylic acids†
RSC Advances Pub Date: 2020-09-18 DOI: 10.1039/D0RA06312F
Abstract
A series of small-membered heterocycle probes, so-called azaheterocycle-containing diphenylmethanol chiral solvating agents (CSAs), have been developed for NMR enantiodiscrimination. These chiral sensors were readily synthesized were inexpensive and efficiently used for the chiral analysis of alpha-substituted carboxylic acids. The sensing method was operationally simple and the processing was straightforward. Notably, we propose (S)-aziridinyl diphenylmethanol as a promising CSA, which has excellent chiral discriminating properties and offers multiple detectable possibilities pertaining to the 1H NMR signals of diagnostic split protons (including 25 examples, up to 0.194 ppm, 77.6 Hz). Its ability to detect the molecular recognition of fluorinated carboxylic acids were further investigated, with a good level of discrimination via the 19F NMR spectroscopic analysis. In addition, an accurate enantiomeric excess (ee) analysis of the p-methoxyl-mandelic acid with different optical compositions have been calculated based on the integration of well-separated proton signals.
Recommended Literature
- [1] Inside back cover
- [2] Comparative characterization of the efficiency and cellular pharmacokinetics of Foscan®- and Foslip®-based photodynamic treatment in human biliary tract cancer cell lines
- [3] Silver ion-induced mitochondrial dysfunction via a nonspecific pathway
- [4] Self-assembly of 3D porous architectures from energetic nanoparticles for enhanced energetic performances†
- [5] Nanosized metal–organic frameworks as unique platforms for bioapplications
- [6] Front cover
- [7] Development of a gradient micellar liquid chromatographic method eluting from micellar mode to high submicellar mode for the rapid separation of free amino acids†
- [8] In silico characterisation of the complete Ly6 protein family in Fasciola gigantica supported through transcriptomics of the newly-excysted juveniles†
- [9] Resonance energy transfer and electron–hole annihilation induced chemiluminescence of quantum dots for amplified immunoassay†
- [10] Effective separation of the actinides Am(iii) and Cm(iii) by electronic modulation of bis-(1,2,4-triazin-3-yl)phenanthrolines†
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 141807-57-0
